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Materials and Instrumentation

The following table lists the essential materials and instruments used in the developed method.

Category Details

Drug Substance Alectinib reference standard (99.5% potency) [1].

Formulation Marketed hard capsules (e.g., Alecensa, 150 mg) [1].

Chemicals &
Reagents

Toluene, Methanol, Ethyl acetate, Glacial acetic acid (all analytical grade) [1].

Stationary Phase Pre-coated silica gel 60 F₂54 HPTLC plates (10 cm × 20 cm, 250 µm

thickness) [1].

Key Instrumentation Camag HPTLC system with Linomat 5 sample applicator, TLC Scanner 4, and

vision CATS software [1].

Chromatographic Conditions and Method Parameters

The core chromatographic conditions and the summary of validated method parameters are as follows.
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Parameter Specification

Mobile Phase Toluene : Methanol : Ethyl acetate : Glacial acetic acid (6:2:2:1, v/v/v/v)
[1].

Detection Wavelength 340 nm [1].

Rf Value 0.4 [1].

Band Dimension 8 mm [1].

Application Position X: 8 mm, Y: 20 mm [1].

Saturation Time 45 minutes [1].

Migration Distance 70 mm [1].

Linearity Range 100 - 1500 ng/band [1] [2].

Correlation Coefficient 0.999 [1] [2].

Precision (%RSD) < 2% [1] [2].

Limit of Detection (LOD) Calculated as 3.3×σ/S [1].

Limit of Quantification
(LOQ)

Calculated as 10×σ/S [1].

Experimental Protocols

Here is the detailed step-by-step workflow for the HPTLC method:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://www.academia.edu/130190342/Development_and_Validation_of_HPTLC_Method_for_the_Estimation_of_Alectinib_in_Capsule_Dosage_Form
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://www.academia.edu/130190342/Development_and_Validation_of_HPTLC_Method_for_the_Estimation_of_Alectinib_in_Capsule_Dosage_Form
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://www.academia.edu/130190342/Development_and_Validation_of_HPTLC_Method_for_the_Estimation_of_Alectinib_in_Capsule_Dosage_Form
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://www.smolecule.com/products/s548568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Standard Solution Prep
(100 µg/mL)

4. Sample Application
(Linomat 5 Applicator)

2. Sample Solution Prep
(From Capsules)

3. Plate Activation
(110°C for 20 min)

5. Chromatogram Development
(Twin-trough Chamber)

6. Plate Drying
(Air Dryer)

7. Densitometric Scanning
(TLC Scanner at 340 nm)

8. Data Analysis
(visionCATS Software)

Click to download full resolution via product page

Preparation of Standard Solution

Accurately weigh and transfer 10 mg of alectinib reference standard to a 100 mL volumetric flask

[1].
Dissolve and make up to volume with methanol to obtain a 100 µg/mL (100 ppm) stock solution [1].

Preparation of Sample Solution from Capsules

Weigh and finely powder the contents of 20 capsules [1].
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Accurately weigh a portion of the powder equivalent to 10 mg of alectinib and transfer to a 50 mL

volumetric flask [1].
Add about 30 mL of methanol, sonicate for 15 minutes, and cool [1].

Dilute to volume with methanol, then filter through Whatman filter paper No. 4 [1].
Further dilute the filtrate as needed to obtain a final concentration of approximately 100 µg/mL [1].

Chromatographic Procedure

Plate Pre-treatment: Activate the HPTLC plates by heating in an oven at 110°C for 20 minutes [1].

Sample Application: Using a Linomat 5 applicator and a 100 µL syringe, apply standard and sample
solutions as 8-mm bands under a nitrogen stream. The application rate is 5 nL/s, with the application

position set at 8 mm from the bottom and 20 mm from the side [1].
Chromatogram Development: Develop the plate in a twin-trough glass chamber pre-saturated

with the mobile phase for 45 minutes. Use a linear ascending technique with the mobile phase to a
distance of 70 mm [1].

Plate Drying: Dry the developed plate in a fume hood with the aid of an air dryer [1].
Scanning and Quantification: Scan the plate with a TLC scanner 4 in reflectance-absorbance
mode at 340 nm. Use a deuterium lamp, a slit dimension of 6.00 mm × 0.30 mm, and a scanning
speed of 100 nm/s [1].

Data Processing: Process the peak areas using the vision CATS software and plot a calibration
curve of peak area against concentration for quantification [1].

Method Validation Summary

The developed method was validated as per ICH guidelines, with key outcomes summarized below [1].

Validation
Parameter

Outcome & Results

Specificity Well-resolved band for alectinib at Rf 0.4. No interference from excipients

confirmed by comparing spectra at peak start, apex, and end [1].

Linearity Linear range: 100–1500 ng/band. Correlation coefficient (r): 0.999 [1] [2].

Precision % RSD for repeatability and intermediate precision was found to be less than 2%
[1].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s548568?utm_src=pdf-body
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://www.academia.edu/130190342/Development_and_Validation_of_HPTLC_Method_for_the_Estimation_of_Alectinib_in_Capsule_Dosage_Form
https://rjptonline.org/HTML_Papers/Research%20Journal%20of%20Pharmacy%20and%20Technology__PID__2024-17-8-13.html
https://www.smolecule.com/products/s548568?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Validation
Parameter

Outcome & Results

Accuracy
(Recovery)

Assessed at three levels (110%, 120%, 130%). The average recovery was reported

at 99.71% [2].

Robustness Method was robust to small, deliberate changes in parameters (e.g., mobile phase

volume, saturation time). %RSD was less than 2.0 [1].

Conclusion

The HPTLC method documented by Dhavale et al. provides a simple, precise, accurate, and economical

alternative for the routine analysis of alectinib in capsule dosage forms [1] [2]. Its successful validation as

per ICH guidelines makes it suitable for application in quality control laboratories to ensure drug product

quality.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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